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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)morpholine

Cat. No.: B078992

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and GHS (Globally
Harmonized System of Classification and Labelling of Chemicals) information for a-(4-
Nitrophenyl)morpholine (also known as 4-(4-Nitrophenyl)morpholine), a key intermediate in
pharmaceutical and chemical synthesis.[1] Adherence to strict safety protocols is paramount
when handling this compound to mitigate potential risks.

Physicochemical and Toxicological Data

A summary of the key quantitative data for a-(4-Nitrophenyl)morpholine is presented below.
This information is critical for risk assessment and the implementation of appropriate safety
measures in a laboratory or manufacturing setting.

Table 1: Physicochemical Properties of a-(4-Nitrophenyl)morpholine
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Property Value Source(s)

CAS Number 10389-51-2 [11[2][3][41[5]

Molecular Formula C10H12N203 [L112][31[41[5]

Molecular Weight 208.21 - 208.22 g/mol [1112][31[41[5]
White to very pale yellow or

Appearance reddish-yellow crystalline [11161[7]
powder.[1]

Melting Point 148 - 155 °C [1]

Purity >98% (GC) [1][6]

Solubility Soluble in Dimethylformamide.

Table 2: Toxicological Data for a-(4-Nitrophenyl)morpholine
Test Result Species Source(s)
Acute Toxicity LD50: 320 mg/kg Mouse [6]

(Intravenous)

GHS Hazard Information

a-(4-Nitrophenyl)morpholine is classified as a hazardous substance under the GHS. The

following table summarizes its classification and associated hazard communication elements.

Table 3: GHS Classification and Labeling for a-(4-Nitrophenyl)morpholine
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Element Description
Pictogram
Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[4][5][7] H319:
Causes serious eye irritation.[4][5][7] H335: May

cause respiratory irritation.[4][5][8][7]

Precautionary Statements

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.[4][5][7] P264:
Wash face, hands and any exposed skin
thoroughly after handling.[4][7] P271: Use only
outdoors or in a well-ventilated area.[4][8][7]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[4][7]
Response: P302 + P352: IF ON SKIN: Wash
with plenty of soap and water.[4][7] P304 +
P340: IF INHALED: Remove person to fresh air
and keep comfortable for breathing.[4][8][7]
P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4][7] P312: Call a POISON
CENTER or doctor if you feel unwell.[7] P332 +
P313: If skin irritation occurs: Get medical
advice/attention.[4] P337 + P313: If eye irritation
persists: Get medical advice/attention.[4] P362
+ P364: Take off contaminated clothing and
wash it before reuse.[4][7] Storage: P403 +
P233: Store in a well-ventilated place. Keep
container tightly closed.[4][8][7] P405: Store
locked up.[4][8] Disposal: P501: Dispose of
contents/container to an approved waste
disposal plant.[4][8][7]

Safe Handling and Experimental Protocols
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Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
a-(4-Nitrophenyl)morpholine. The following guidelines are based on standard laboratory safety
practices for hazardous chemicals.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. However, as a
minimum, the following should be worn:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: A lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: In case of insufficient ventilation or the potential for dust formation, a
NIOSH-approved respirator for organic vapors and particulates is recommended.

Engineering Controls

o Work with a-(4-Nitrophenyl)morpholine should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

General Handling Procedures

» Avoid direct contact with the skin, eyes, and clothing.
e Avoid the formation of dust and aerosols.[9][10]
¢ Use non-sparking tools to prevent ignition sources.[9]

e Wash hands thoroughly after handling the compound and before eating, drinking, or
smoking.

Storage
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» Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][7][9]
e Recommended storage temperature is between 2-8°C.[1][10]

o Store away from incompatible materials such as strong oxidizing agents.

Spills and Disposal

 In case of a spill, evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE and use an inert absorbent material to contain the spill.
o Collect the spilled material into a suitable container for disposal.

o Dispose of waste in accordance with local, state, and federal regulations. This should be
done through a licensed disposal company.[8][7]

GHS Hazard Communication Workflow

The following diagram illustrates the general workflow for communicating chemical hazards
under the GHS framework.
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Caption: GHS Hazard Communication Workflow.

This guide is intended to provide essential safety information for a-(4-Nitrophenyl)morpholine. It
is not exhaustive, and users should always consult the most current Safety Data Sheet (SDS)
provided by the supplier before handling this chemical. All laboratory personnel must be trained
in the proper handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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